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Compound of Interest

Compound Name: Carbenicillin

Cat. No.: B1668345 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Carbenicillin, a broad-spectrum β-lactam antibiotic, is a staple in molecular biology and

microbiology laboratories, primarily for its role in selecting for resistant bacteria. While an

invaluable tool, its handling requires a thorough understanding of its potential hazards and the

implementation of stringent safety protocols to ensure the well-being of laboratory personnel

and prevent environmental contamination. This technical guide provides an in-depth overview

of the safety and handling precautions for Carbenicillin in a laboratory setting.

Hazard Identification and Classification
Carbenicillin disodium salt is classified as a hazardous substance. The primary health

concerns are related to its potential to cause allergic reactions.

Respiratory Sensitization: Inhalation of Carbenicillin dust may lead to allergy or asthma-like

symptoms, causing breathing difficulties in sensitized individuals.[1][2][3][4][5]

Skin Sensitization: Direct contact with the skin can provoke an allergic skin reaction, such as

a rash or irritation.[1][2][3][4][5]

It is crucial for all personnel handling this compound to be aware of these potential hazards and

to take appropriate preventative measures.

Physical and Chemical Properties

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1668345?utm_src=pdf-interest
https://www.benchchem.com/product/b1668345?utm_src=pdf-body
https://www.benchchem.com/product/b1668345?utm_src=pdf-body
https://www.benchchem.com/product/b1668345?utm_src=pdf-body
https://www.benchchem.com/product/b1668345?utm_src=pdf-body
https://www.carlroth.com/medias/SDB-6344-MT-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNTQ0MDN8YXBwbGljYXRpb24vcGRmfGFESXhMMmcxT0M4NU1UZ3dOemMzTVRFNU56YzBMMU5FUWw4Mk16UTBYMDFVWDBWT0xuQmtaZ3w0ZmIyZWJhYTY2ODIzNmRkZmQxNTU5NTU3MmZjOThjZTc2MDJkNDY1OTkxZTA1NGZmOWI3M2VmMTQwYjFlMmIz
https://westliberty.edu/health-and-safety/files/2019/01/Carbenicillin-disodium-salt.pdf
https://cdn.gbiosciences.com/pdfs/msds/RC-162_msds_EN.pdf
https://cdn.caymanchem.com/cdn/msds/20871m.pdf
https://www.sigmaaldrich.com/SG/en/sds/sial/c1389
https://www.carlroth.com/medias/SDB-6344-MT-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNTQ0MDN8YXBwbGljYXRpb24vcGRmfGFESXhMMmcxT0M4NU1UZ3dOemMzTVRFNU56YzBMMU5FUWw4Mk16UTBYMDFVWDBWT0xuQmtaZ3w0ZmIyZWJhYTY2ODIzNmRkZmQxNTU5NTU3MmZjOThjZTc2MDJkNDY1OTkxZTA1NGZmOWI3M2VmMTQwYjFlMmIz
https://westliberty.edu/health-and-safety/files/2019/01/Carbenicillin-disodium-salt.pdf
https://cdn.gbiosciences.com/pdfs/msds/RC-162_msds_EN.pdf
https://cdn.caymanchem.com/cdn/msds/20871m.pdf
https://www.sigmaaldrich.com/SG/en/sds/sial/c1389
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668345?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A summary of the key physical and chemical properties of Carbenicillin disodium salt is

presented in the table below. This information is critical for safe handling, storage, and

emergency response.

Property Value

Physical State Solid, powder[1][6]

Appearance Off-white or whitish[1][6]

Odor Odorless[1]

Melting Point/Range > 200 °C / > 392 °F[6]

Boiling Point/Range 738 °C / 1360 °F[6]

Flash Point 400 °C / 752 °F[6]

Water Solubility 50 g/L at 20 °C[1]

pH 6.0 - 7.5 (50 g/L aqueous solution at 20 °C)[1]

Decomposition Temperature No data available

Density 0.7 g/cm³ at 20 °C[1]

Safe Handling and Storage Protocols
Adherence to strict handling and storage procedures is paramount to minimize exposure and

maintain the integrity of the compound.

Personal Protective Equipment (PPE)
When handling Carbenicillin, especially in its powdered form, the following PPE is mandatory:

Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles.[7]

Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber) should be worn.[1][6] It is

recommended to check the breakthrough time and glove thickness with the supplier.[6]

Body Protection: A laboratory coat or other protective clothing should be worn to prevent skin

contact.[3][7]
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Respiratory Protection: In cases of inadequate ventilation or when handling large quantities

that may generate dust, a NIOSH/MSHA-approved respirator is necessary.[2][7]

Engineering Controls
Ventilation: Always handle Carbenicillin in a well-ventilated area.[1][2][6][7][8] The use of a

chemical fume hood is recommended, particularly when weighing the powder or preparing

stock solutions.[7]

Safety Stations: Ensure that a safety shower and an eyewash station are readily accessible

in the laboratory.[7]

General Hygiene Practices
Avoid contact with skin, eyes, and clothing.[6]

Do not ingest or inhale the substance.[6]

Avoid the formation of dust and aerosols.[1][6][7]

Wash hands thoroughly before breaks and after handling the compound.[1][6]

Contaminated work clothing should not be allowed out of the workplace and should be

washed before reuse.[1][2][5]

Do not eat, drink, or smoke in areas where Carbenicillin is handled.[6]

Storage Conditions
Proper storage is essential to maintain the stability and efficacy of Carbenicillin.

Keep the container tightly closed in a dry and well-ventilated place.[1][2][6]

Store in a freezer or as recommended by the manufacturer, typically at 2-8°C.[6][7]

Protect from heat and direct sunlight.[2][7]

Store away from strong oxidizing agents, as they are incompatible.[1][2]
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Experimental Protocols
Preparation of Carbenicillin Stock Solution
This protocol outlines the steps for safely preparing a concentrated stock solution of

Carbenicillin.

Preparation: Work within a chemical fume hood. Assemble all necessary materials:

Carbenicillin disodium salt powder, sterile distilled water or appropriate buffer, sterile conical

tubes, and a calibrated balance.

Weighing: Tare a sterile conical tube on the balance. Carefully weigh the desired amount of

Carbenicillin powder into the tube. Avoid creating dust.

Solubilization: Add the appropriate volume of sterile solvent to the tube. Carbenicillin
disodium salt is soluble in water.[1]

Mixing: Close the tube tightly and vortex or invert until the powder is completely dissolved.

Sterilization: Filter-sterilize the stock solution through a 0.22 µm filter into a new sterile

container.

Aliquoting and Storage: Aliquot the sterile stock solution into smaller, single-use volumes to

avoid repeated freeze-thaw cycles.[9] Store the aliquots at -20°C.[9]

Accidental Release and First Aid Measures
Accidental Release Measures
In the event of a spill, follow these procedures:

Evacuate: Alert personnel in the immediate area and, if necessary, evacuate the vicinity.

Ventilate: Ensure the area is well-ventilated.

Personal Protection: Don appropriate PPE, including respiratory protection, gloves, and eye

protection.[2][6]

Containment: Prevent the spill from spreading and entering drains or water courses.[8]
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Cleanup: For solid spills, carefully sweep up the material using non-sparking tools and place

it into a suitable, labeled container for disposal.[7] Avoid generating dust. For liquid spills,

cover with a suitable absorbent material.

Decontamination: Decontaminate the spill site with a 10% caustic solution and ventilate the

area until disposal is complete.[7]

Initial Actions Response Final Steps

Spill Occurs Alert Personnel Evacuate Area Ensure Ventilation Don Appropriate PPE Contain Spill Clean Up Spill Decontaminate Area Dispose of Waste Report Incident

Click to download full resolution via product page

Caption: Workflow for handling a Carbenicillin spill.

First Aid Measures
Inhalation: If inhaled, move the person to fresh air. If breathing is difficult, provide artificial

respiration. Seek immediate medical attention.[2][5][10]

Skin Contact: In case of skin contact, immediately wash the affected area with plenty of soap

and water.[2][10] If skin irritation or a rash occurs, seek medical advice.[1][5] Remove

contaminated clothing.[1]

Eye Contact: If the substance gets into the eyes, rinse cautiously with water for several

minutes.[1] Remove contact lenses if present and easy to do. Continue rinsing and consult a

doctor.[2]

Ingestion: If swallowed, rinse the mouth with water and drink plenty of water afterwards.[10]

Seek medical treatment.[2]

Waste Disposal
The disposal of Carbenicillin and materials contaminated with it must be handled responsibly

to prevent environmental contamination and the development of antibiotic resistance.[11][12]
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Stock Solutions: Concentrated Carbenicillin stock solutions are considered hazardous

chemical waste and should be collected in an approved, labeled container for chemical

waste disposal through the institution's Environmental Health and Safety (EHS) program.[12]

Used Media: While some sources suggest that antibiotics that degrade quickly, like

Carbenicillin, can be poured down the sink after autoclaving, it is best practice to treat all

antibiotic-containing media as chemical waste.[11][12] Autoclaving can destroy pathogens

but may not deactivate the antibiotic.[12]

Contaminated Materials: All materials that have come into contact with Carbenicillin, such

as pipette tips, tubes, and gloves, should be disposed of as hazardous waste.[13]

Empty Containers: The first rinse of an empty Carbenicillin container must be collected and

disposed of as hazardous waste.[13]

Always consult and adhere to your institution's specific guidelines for hazardous waste

disposal.[12][13]

Toxicological Information
Understanding the toxicological profile of Carbenicillin is essential for risk assessment.

Route Species Value (LD50)

Oral Mouse >12 g/kg

Rat >10 g/kg

Intraperitoneal Mouse 7,600 mg/kg

Rat 10 g/kg

Subcutaneous Mouse 9 g/kg

Rat >10 g/kg

Data sourced from Cayman

Chemical Safety Data Sheet.

[4]
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The primary toxicological concerns are sensitization of the respiratory tract and skin.[2][3][4]

There is no evidence to suggest that Carbenicillin is carcinogenic, mutagenic, or has

reproductive toxicity.[2]

By adhering to the comprehensive safety and handling precautions outlined in this guide,

researchers, scientists, and drug development professionals can safely and effectively utilize

Carbenicillin in the laboratory while minimizing risks to themselves and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1668345#safety-and-handling-precautions-for-
carbenicillin-in-the-lab]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b1668345#safety-and-handling-precautions-for-carbenicillin-in-the-lab
https://www.benchchem.com/product/b1668345#safety-and-handling-precautions-for-carbenicillin-in-the-lab
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1668345?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668345?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

